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Compound of Interest

Compound Name: D-Ala-Lys-AMCA hydrochloride

Cat. No.: B8087036

Essential Safety and Handling Guide for D-Ala-
Lys-AMCA Hydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling D-Ala-Lys-AMCA hydrochloride. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Product Information and Physical Properties

D-Ala-Lys-AMCA hydrochloride is a fluorescent substrate used to characterize the activity of
the proton-coupled oligopeptide transporter 1 (PEPT1).[1][2][3][4] It is a peptide derivative that
emits blue fluorescence, making it valuable for uptake assays in cells, such as Caco-2 and liver
cancer cells.[1][2][3]
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Property Value Source

D-Alanine-L-lysine 7-amino-4-

Chemical Name methylcoumarin-3-acetic acid Inferred from structure
hydrochloride
Appearance Solid powder (assumed) General knowledge
Solubility Soluble in ddH20 or DMSO [11[2]
Excitation Wavelength ~390 nm [1112]
Emission Wavelength ~480 nm [1][2]
-20°C or -80°C, protected from
Storage _ [1][2]
light

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for D-Ala-Lys-AMCA hydrochloride is not readily
available, its components—a peptide and a fluorescent dye—suggest that it should be handled
with care. Peptide reagents can be sensitizers, and fluorescent compounds may have
toxicological properties that are not fully characterized.[5] Therefore, a conservative approach
to PPE is recommended.
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PPE Item

Specification

Rationale

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or

chemical splash goggles.[6]

Protects eyes from splashes of
solutions containing the

compound.

Hand Protection

Disposable nitrile gloves.[7][8]

Prevents skin contact with the
chemical. Change gloves

immediately if contaminated.

Body Protection

A standard laboratory coat.[6]

[7]

Protects clothing and skin from

accidental spills.

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area. Use a
certified respirator if creating
aerosols or handling large

quantities.

Minimizes inhalation exposure.

Footwear

Closed-toe shoes.[7]

Protects feet from spills and

falling objects.

Handling and Operational Workflow

Adherence to a strict operational workflow is crucial to minimize exposure and ensure

experimental integrity.
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Figure 1. Workflow for safe handling of D-Ala-Lys-AMCA hydrochloride.
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Step-by-Step Handling Protocol

e Preparation:
o Put on all required PPE as listed in the table above.
o Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.

o Allow the vial of D-Ala-Lys-AMCA hydrochloride to equilibrate to room temperature
before opening to prevent condensation.

» Weighing and Dissolving:

o If working with a powder, weigh the desired amount in a chemical fume hood to avoid
inhalation of any fine particulates.[5]

o To prepare a stock solution, add the appropriate solvent (ddH20 or DMSO) to the solid.[1]
[2]

o Vortex or sonicate the solution until the compound is fully dissolved.

e Use in Experiments:

o When using the fluorescent dye in cell-based assays, handle it in a biological safety
cabinet to maintain sterility.

o Be mindful that fluorescent dyes can be sensitive to light, so protect solutions from
excessive light exposure to prevent photobleaching.[9]

Disposal Plan

Proper disposal of D-Ala-Lys-AMCA hydrochloride and any contaminated materials is
essential to prevent environmental contamination and ensure laboratory safety.

o Chemical Waste: All solutions containing D-Ala-Lys-AMCA hydrochloride should be
collected in a designated, labeled hazardous waste container.
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e Solid Waste: Used pipette tips, microfuge tubes, and gloves contaminated with the
compound should be disposed of in a solid hazardous waste container.

» Decontamination: Any spills should be cleaned up immediately. The area should be
decontaminated with an appropriate cleaning agent.

« Institutional Guidelines: Always follow your institution's specific guidelines for chemical waste
disposal.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure
the integrity of their experimental results when working with D-Ala-Lys-AMCA hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8087036#personal-protective-equipment-for-
handling-d-ala-lys-amca-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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